Cas no 1502169-11-0 (2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl)-
• CAS No: 1502169-11-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5238082
• Update Time: 2025-10-11

2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl)-

• Inchi： 1S/C9H9N3O2/c13-8-4-7(11-9(14)12-8)6-2-1-3-10-5-6/h1-3,5,7H,4H2,(H2,11,12,13,14)
• InChI Key： XXQZVEJLTWRDGC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CN=C2)CC(=O)N1

Additional information on 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl)-

Introduction to 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) and Its Significance in Modern Chemical Biology

2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) (CAS No. 1502169-11-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to the pyrimidine class of molecules, which are well-known for their biological relevance and role as key structural motifs in numerous pharmacologically active agents.

The molecular structure of 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) features a pyrimidinedione core substituted with a hydroxyl group at the 6-position and a 3-pyridinyl moiety at the 6'-position. This specific arrangement of functional groups imparts distinct chemical reactivity and binding capabilities, making it a valuable scaffold for designing novel bioactive molecules. The presence of both hydroxyl and pyridine groups allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) scaffold has emerged as a promising candidate due to its ability to modulate key biological processes. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer metabolism and inflammation. These findings have opened up new avenues for therapeutic development in areas such as oncology and immunology.

One of the most compelling aspects of 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) is its versatility in chemical modification. Researchers have leveraged this compound as a building block for synthesizing derivatives with enhanced pharmacological properties. By introducing additional functional groups or altering the substitution pattern, it is possible to fine-tune the biological activity of the molecule. This adaptability has made it an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

The dihydro- prefix in the name indicates the presence of a saturated ring system adjacent to the pyrimidinedione core. This structural feature can influence the compound's solubility, metabolic stability, and overall bioavailability. These factors are crucial for evaluating the potential of a molecule as a drug candidate. Recent computational studies have highlighted how the dihydro moiety can enhance binding affinity to certain protein targets by optimizing hydrogen bonding interactions.

Advances in synthetic chemistry have enabled more efficient access to 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) and its derivatives. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of complex molecular architectures. These techniques have not only accelerated the discovery process but also allowed for greater exploration of structural diversity. As a result, there is now an expanding library of related compounds that can be screened for biological activity.

The 3-pyridinyl substituent is particularly noteworthy due to its ability to engage in multiple types of non-covalent interactions with biological targets. Pyridine rings are known for their capacity to form hydrogen bonds and participate in π-stacking interactions, which are essential for receptor binding. This feature has been exploited in designing molecules that exhibit high selectivity for specific therapeutic targets. For example, derivatives of 2,4(1H,3H)-Pyrimidinedione, dihydro-6-(3-pyridinyl) have shown promise in inhibiting kinases that play a pivotal role in cancer signaling pathways.

In addition to its pharmaceutical applications, 2,4(1H,3H)-Pyrimidinedione, dihydro-6(3-pyridinyl) has found utility in chemical biology research as a tool compound for studying enzyme mechanisms and protein-protein interactions. Its well-defined structure and reactivity make it an ideal candidate for use in biochemical assays and high-throughput screening campaigns. Such studies have provided valuable insights into the function of key enzymes involved in metabolic diseases and inflammatory disorders.

The integration of computational modeling with experimental techniques has further enhanced our understanding of how 2,4(1H,3H)-Pyrimidinedione, dihydro-6(3-pyridinyl) interacts with biological systems. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and explore conformational changes upon target engagement. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular interactions at an atomic level.

Looking ahead, 2,4(1H,3H)-Pyrimidinedione, dihydro-6(3-pyridinyl) is poised to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs. Ongoing research is focused on expanding its applications by exploring new synthetic pathways and investigating its potential in treating neurological disorders and infectious diseases. The compound's unique structural features offer a rich foundation for innovation, making it one of the most exciting molecules in contemporary chemical biology.